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Compound of Interest

Compound Name: (2-Bromoethyl)cyclobutane

Cat. No.: B1523900

Audience: Researchers, scientists, and drug development professionals.

Introduction

This document provides a detailed analysis of the molecular weight of the compound (2-
Bromoethyl)cyclobutane. The accurate determination of molecular weight is a fundamental
requirement in chemical synthesis, quantitative analysis, and various stages of drug
development. This guide outlines the foundational data and calculation methodology for this
specific molecule.

Compound Identification

» Systematic Name: (2-Bromoethyl)cyclobutane
e Chemical Formula: CeH11Br[1]

e CAS Number: 960078-90-4[1]

Calculation of Molecular Weight

The molecular weight of a compound is determined by the sum of the atomic weights of its
constituent atoms. The calculation for (2-Bromoethyl)cyclobutane is based on its chemical
formula, CeH11Br.

3.1. Atomic Weights of Constituent Elements
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The standard atomic weights of Carbon, Hydrogen, and Bromine are essential for this

calculation.
Element Symbol Atomic Weight ( g/mol )
Carbon C ~12.011[2][3][4]1[5]
Hydrogen H ~1.008[6][7][8]
Bromine Br ~79.904[9][10][11]

3.2. Molecular Weight Calculation

The molecular weight is calculated as follows:

Molecular Weight = (Number of C atoms x Atomic Weight of C) + (Number of H atoms x Atomic

Weight of H) + (Number of Br atoms x Atomic Weight of Br)

Molecular Weight = (6 x 12.011) + (11 x 1.008) + (1 x 79.904)

Molecular Weight = 72.066 + 11.088 + 79.904

Molecular Weight = 163.058 g/mol

Summary of Quantitative Data

For clarity and ease of comparison, the quantitative data pertaining to the molecular weight of

(2-Bromoethyl)cyclobutane is summarized below.

Parameter Value Source

Chemical Formula CeH11Br PubChem[1]

Molar Mass (Calculated) 163.058 g/mol Theoretical Calculation
Molecular Weight (Reported) 163.06 g/mol PubChem[1]

Monoisotopic Mass 162.00441 Da PubChem|[1]
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Methodologies and Visualizations

The determination of a compound's molecular weight from its chemical formula is a theoretical
calculation based on internationally accepted standard atomic weights. As such, it does not
involve experimental protocols or complex signaling pathways. Therefore, detailed
experimental methodologies and graphical representations like signaling pathways or
experimental workflows are not applicable to this specific topic.

For logical representation of the calculation process, a simple workflow can be visualized.

Identify Chemical Formula
(CeH11Br)

i

Determine Atomic Weights
C: 12.011
H: 1.008
Br: 79.904

:

Calculate Contribution of Each Element
C:6*12.011 = 72.066
H: 11 *1.008 = 11.088
Br: 1 * 79.904 = 79.904

'

Sum Contributions for Total Molecular Weight
72.066 + 11.088 + 79.904

Final Molecular Weight
163.058 g/mol

Click to download full resolution via product page

Calculation workflow for molecular weight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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